1-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C18H18N4O3S2/c1-21-12-16(10-19-21)27(24,25)20-15-5-4-13-6-7-22(11-14(13)9-15)18(23)17-3-2-8-26-17/h2-5,8-10,12,20H,6-7,11H2,1H3
• InChI Key: PQLAIECICZMAPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol

Description

1-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H18N4O3S2 and its molecular weight is 402.49. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hybrid Sulfonamide Compounds

Recent advances in sulfonamide research have led to the development of two-component sulfonamide hybrids. These hybrids incorporate various pharmaceutical active scaffolds such as coumarin, indole, and pyrazole, showcasing their potential in antibacterial, anti-carbonic anhydrase, and antitumor activities. The creation of these hybrids aims at enhancing the pharmacological profile of sulfonamide compounds by combining beneficial properties of different pharmacophores (Ghomashi et al., 2022).

Carbonic Anhydrase and Acetylcholinesterase Inhibition

Sulfonamide derivatives have been explored for their inhibitory action against carbonic anhydrase and acetylcholinesterase enzymes. These studies are crucial for understanding the therapeutic potential of sulfonamides in treating conditions related to enzyme dysfunction. Compounds combining pyrazoline and sulfonamide pharmacophores have demonstrated significant inhibition of these enzymes, indicating their potential in designing drugs for diseases such as glaucoma, epilepsy, and Alzheimer's disease (Ozgun et al., 2019).

Anticancer Activity

The search for novel anticancer agents has led to the synthesis of sulfonamide derivatives with promising cytotoxic activity against various cancer cell lines. These compounds exhibit significant potential as anticancer agents, with studies showing their efficacy in inhibiting cancer cell growth. The exploration of sulfonamide derivatives in cancer research opens up new avenues for developing targeted cancer therapies (Ghorab et al., 2015).